Cas no 554435-97-1 (Guanidine, [(1S)-2-methoxy-1-methylethyl]-)

• Product Name: Guanidine, [(1S)-2-methoxy-1-methylethyl]-
• CAS No: 554435-97-1
• MF: C₅H₁₃N₃O
• MW: 131.176220655441
• CID: 2850721
• PubChem ID: 12022513
• Update Time: 2025-04-21

Guanidine, [(1S)-2-methoxy-1-methylethyl]- Chemical and Physical Properties

Names and Identifiers

• 554435-97-1
• DTXSID20475958
• Guanidine, [(1S)-2-methoxy-1-methylethyl]-

• Inchi： 1S/C5H13N3O/c1-4(3-9-2)8-5(6)7/h4H,3H2,1-2H3,(H4,6,7,8)/t4-/m0/s1
• InChI Key： QSFWMYPEUYHXDH-BYPYZUCNSA-N
• SMILES： O(C)C[C@H](C)/N=C(\N)/N

Computed Properties

• Exact Mass: 131.105862047Da
• Monoisotopic Mass: 131.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 73.6Ų